Cas no 91557-27-6 (N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine)

N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine structure
91557-27-6 structure
Product Name:N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
CAS No:91557-27-6
MF:C12H16N2OS
MW:236.333241462708
CID:807344
PubChem ID:2342120
Update Time:2025-04-19

N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Thiazin-2-amine,5,6-dihydro-N-(2-methoxy-5-methylphenyl)-
    • (5,6-DIHYDRO-4H-[1,3]THIAZIN-2-YL)-(2-METHOXY-5-METHYL-PHENYL)-AMINE
    • N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
    • 91557-27-6
    • HMS1400P10
    • MLS001005743
    • HMS2675C19
    • CS-0218920
    • Enamine_002452
    • CHEMBL1304039
    • DTXSID50368187
    • EN300-02458
    • Z56824506
    • SMR000384067
    • AKOS000115468
    • MDL: MFCD03150733
    • Inchi: 1S/C12H16N2OS/c1-9-4-5-11(15-2)10(8-9)14-12-13-6-3-7-16-12/h4-5,8H,3,6-7H2,1-2H3,(H,13,14)
    • InChI Key: LQSRHZWIYCSFAJ-UHFFFAOYSA-N
    • SMILES: S1C(=NCCC1)NC1C=C(C)C=CC=1OC

Computed Properties

  • Exact Mass: 236.098334
  • Monoisotopic Mass: 236.098334
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.19
  • Boiling Point: 367°Cat760mmHg
  • Flash Point: 175.8°C
  • Refractive Index: 1.601

N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Security Information

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N-(2-Methoxy-5-methylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Related Literature

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